Cas no 16891-95-5 ( )

• Product Name: &nbsp
• CAS No: 16891-95-5
• MF: C₁₄H₃₀O₂S
• MW: 262.451803684235
• CID: 905118
• PubChem ID: 297915
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-heptylsulfonylheptane
• AC1L6SCA
• CTK0I4340
• Diheptylsulfon
• Diheptyl-sulfon
• diheptylsulfone
• Di-n-heptylsulfon
• Di-n-heptyl-sulfon
• NSC169237
• DTXSID40305147
• 16891-95-5
• SCHEMBL391408
• NSC-169237
•  

• Inchi： 1S/C14H30O2S/c1-3-5-7-9-11-13-17(15,16)14-12-10-8-6-4-2/h3-14H2,1-2H3
• InChI Key： VTHAYUPMFCMKIH-UHFFFAOYSA-N
• SMILES： S(CCCCCCC)(CCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 262.1968
• Monoisotopic Mass: 262.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 0.935
• Boiling Point: 371.4°C at 760 mmHg
• Flash Point: 187°C
• Refractive Index: 1.451
• PSA: 34.14
• LogP: 5.42280